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Compound Name: (3S,5S)-3,5-Dimethylmorpholine
CAS No.: 154634-96-5
Cat. No.: B169821

Get Quote

Introduction: The Strategic Value of C2-Symmetric
Chiral Morpholines

The morpholine heterocycle is a privileged scaffold in modern medicinal chemistry and drug
development, appearing in numerous FDA-approved therapeutics. When rendered in an
enantiomerically pure form, the morpholine ring offers a conformationally constrained
framework that can precisely orient substituents in three-dimensional space, enabling highly
specific interactions with biological targets. The (3S,5S)-3,5-Dimethylmorpholine isomer, a
Cz2-symmetric molecule, is a particularly valuable chiral building block and auxiliary. Its
symmetry reduces the number of possible diastereomeric transition states in a reaction, often
leading to higher levels of stereochemical control.

This guide provides an in-depth exploration of the synthesis and application of (3S,5S)-3,5-
Dimethylmorpholine as a chiral auxiliary in the asymmetric synthesis of enantiomerically pure
compounds, with a focus on diastereoselective alkylation. The protocols and principles
described herein are designed for researchers, chemists, and drug development professionals
seeking to leverage this powerful tool for the construction of complex chiral molecules.
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PART 1: Synthesis of the Chiral Auxiliary

The practical application of (3S,5S)-3,5-Dimethylmorpholine begins with its own
enantioselective synthesis. While several routes exist for creating chiral morpholines, a general
and robust strategy involves the use of readily available chiral pool starting materials, such as
amino acids. A key methodology for producing enantiopure trans-3,5-disubstituted morpholines
has been developed, which can be adapted for this specific target.[1]

The strategy hinges on coupling a derivative of a chiral amino alcohol with a suitable C3
synthon. For (3S,5S)-3,5-Dimethylmorpholine, the synthesis would conceptually start from
(S)-Alaninol, which provides one of the required stereocenters.

Conceptual Synthetic Workflow
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Caption: Conceptual workflow for the synthesis of the target chiral auxiliary.

PART 2: Application in Asymmetric Alkylation of

Carboxylic Acids
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(3S,5S5)-3,5-Dimethylmorpholine serves as an effective chiral auxiliary for the
diastereoselective alkylation of carboxylic acid derivatives. The core principle follows a well-
established chemical logic analogous to the renowned Evans Asymmetric Alkylation.[2][3] The
auxiliary is first covalently attached to a prochiral carboxylic acid, forming a morpholine amide.
The chiral environment imposed by the auxiliary then directs the stereochemical outcome of
subsequent reactions on the acid moiety, before being cleaved to yield the desired
enantiomerically enriched product.

General Workflow for Asymmetric Alkylation

The process can be broken down into three critical stages: acylation, diastereoselective
alkylation, and auxiliary cleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Stereoselective Synthesis Utilizing
(3S,5S5)-3,5-Dimethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169821/docs#application-notes-stereoselective-
synthesis-utilizing-3s-5s-3-5-dimethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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